5-(4-ethoxyphenyl)-1-methanesulfonyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 3-(4-ethoxyphenyl)-2-methylsulfonyl-5-thiophen-2-yl-3,4-dihydropyrazole
• InChI: InChI=1S/C16H18N2O3S2/c1-3-21-13-8-6-12(7-9-13)15-11-14(16-5-4-10-22-16)17-18(15)23(2,19)20/h4-10,15H,3,11H2,1-2H3
• InChI Key: SAHXBVWWMAQVQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2CC(=NN2S(=O)(=O)C)C3=CC=CS3
• Molecular Formula: C16H18N2O3S2
• Molecular Weight: 350.5 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at position 1. It is considered to be a structural alert with formula C4H4S. Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

Thiophene-based analogs have been synthesized by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The synthesis of thiophene derivatives often involves heterocyclization of various substrates.

Molecular Structure Analysis

The molecular structure of thiophene-based compounds is based on structures generated from information available in databases. If generated, an InChI string will also be generated and made available for searching.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Organic Semiconductors

Thiophene derivatives are pivotal in the development of organic semiconductors . . The compound’s structure, which includes a thiophene ring, could be explored for enhancing the performance of these semiconductors.

Corrosion Inhibitors

. The compound’s thiophene moiety could be synthesized into coatings or additives that protect metals from corrosion, especially in harsh environments.

Pharmacological Properties

. The compound could be a precursor for drugs targeting these conditions.

Material Science

. The compound could contribute to the creation of new materials with desirable electronic properties for various applications.

Urease Inhibition

. The compound could be investigated for its potential as a urease inhibitor.

Antimicrobial Activity

. The compound’s structural similarity suggests it may also possess antimicrobial properties, which could be valuable in developing new antibiotics.

Mechanism of Action

Thiophene-based compounds

have been studied by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Thiophene derivatives show a variety of properties and applications, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Future Directions

The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. They aim to synthesize and investigate new structural prototypes with more effective pharmacological activity.